Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

Dalton Transactions Pub Date: 2003-08-20 DOI: 10.1039/B306401H

Abstract

Two new C2-symmetric diazaborinanes were prepared by diastereoselective intramolecular dihydroboration of bulky 1,3-diamines, the remarkably stable l-[HB(2,6-Pri2-C6H3NCHMe)2CMe2], from which it was not possible to isolate free diimine, and the less bulky l-[HB(2-Pri-C6H4NCHMe)2CMe2], which yielded l-(2-Pri-C6H4NHCHMe)2CMe2 on acid work up. The BH3 reductions were highly diastereoselective for l-products (de > 95%). Use of AlCl3/LiAlH4 mixtures in diethyl ether gave lower (de ≈ 75%) and opposite selectivity, yielding predominantly u-(2,6-Pri2-C6H3NHCHMe)2CMe2 upon work up, via a u-[H2Al(2,6-Pri2-C6H3)NHCHMeCMe2CHMeN(2,6-Pri2-C6H3)] intermediate in a two-step reduction. All products were characterized crystallographically.

Graphical abstract: Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines
Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
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